Iron(III) nitrate nonahydrate

Specification

• CAS No.: 7782-61-8
• Molecular Formula: FeH18N3O18
• Molecular Weight: 404 g/mol
• IUPAC Name: iron(3+);trinitrate;nonahydrate
• Standard InChI: InChI=1S/Fe.3NO3.9H2O/c;3*2-1(3)4;;;;;;;;;/h;;;;9*1H2/q+3;3*-1
• Standard InChI Key: SZQUEWJRBJDHSM-UHFFFAOYSA-N
• SMILES: [N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].O.O.O.O.O.O.O.O.O.[Fe+3]
• Canonical SMILES: [N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].O.O.O.O.O.O.O.O.O.[Fe+3]

Introduction

Chemical Identity and Structural Composition

Iron(III) nitrate nonahydrate, also known as ferric nitrate nonahydrate, is a deliquescent salt that readily absorbs moisture from the environment. It possesses the molecular formula Fe(NO₃)₃·9H₂O, which can also be written as FeH₁₈N₃O₁₈. This compound consists of one iron(III) cation (Fe³⁺) balanced by three nitrate anions (NO₃⁻), with nine water molecules incorporated into its crystal structure. The compound appears as a pale violet to purple crystalline solid that exhibits distinctive color changes in solution.

Chemical Identifiers

The following table presents the key chemical identifiers for Iron(III) nitrate nonahydrate:

Parameter	Value
IUPAC Name	Iron(3+) nonahydrate trinitrate
Common Name	Ferric nitrate nonahydrate
Molecular Formula	FeH₁₈N₃O₁₈
CAS Number	7782-61-8
Molecular Weight	403.99 g/mol
InChI Key	SZQUEWJRBJDHSM-UHFFFAOYSA-N

Physical Properties and Characteristics

Iron(III) nitrate nonahydrate exhibits several distinctive physical properties that determine its behavior and applications. These properties include its appearance, thermal behavior, and solubility in various solvents.

Appearance and Physical State

The compound typically appears as a crystalline solid ranging in color from off-white to pale violet to purple, depending on its purity and state of hydration. In its highest purity form (99.9995%), it presents as well-defined crystals with minimal impurities (≤5 ppm total trace metals).

Thermal Properties

The thermal behavior of Iron(III) nitrate nonahydrate is particularly important for its applications and handling requirements:

Property	Value
Melting Point	47°C
Boiling Point/Decomposition	125°C (decomposition)
Density (nonahydrate)	1.6429 g/cm³
Density (hexahydrate)	1.68 g/cm³

When heated, the compound undergoes decomposition rather than conventional boiling, which is a critical consideration in its processing and application.

Solubility Profile

Iron(III) nitrate nonahydrate demonstrates excellent solubility in several solvents but has limited solubility in others:

• Highly soluble in water

• Soluble in acetone and alcohol

• Poorly soluble in cold concentrated nitric acid (HNO₃)

When dissolved in water, the solution typically turns yellow due to hydrolysis reactions, despite the solid's violet appearance.

Preparation Methods

The synthesis of Iron(III) nitrate nonahydrate can be accomplished through several methods, with the most common approach involving the reaction of iron metal with nitric acid.

Standard Synthesis

The primary method for preparing Iron(III) nitrate nonahydrate involves treating iron metal powder with nitric acid according to the following reaction:

Fe + 4HNO₃ → Fe(NO₃)₃ + NO + 2H₂O

This reaction is a redox process where iron is oxidized to Fe³⁺ while nitrate is partially reduced to nitric oxide (NO). The Iron(III) nitrate formed can subsequently crystallize as the nonahydrate under appropriate conditions.

Applications and Uses

Iron(III) nitrate nonahydrate serves numerous functions across scientific research and industrial applications. Its versatility stems from its properties as both an iron source and an oxidizing agent.

Catalytic Applications

The compound functions as an effective catalyst in various chemical processes:

• Synthesis of sodium amide from sodium and ammonia

• Efficient catalysis in enamination of beta-dicarbonyl compounds to beta-enaminones

• When combined with Keggin-type heteropoly acids, it selectively oxidizes various hydroxy groups

• Catalytic thermal decomposition of nitrogen dioxide (NO₂)

Material Processing Applications

In materials science and metallurgy, Iron(III) nitrate nonahydrate is utilized for:

• Etching of silver and silver alloys

• Synthesis of organically templated iron phosphates for specialized materials

• Production of iron oxide-based materials through controlled decomposition processes

Oxidizing Agent Applications

When impregnated into clay materials, Iron(III) nitrate nonahydrate creates effective oxidizing agents with specialized applications:

• "Clayfen," produced from Iron(III) nitrate and montmorillonite clay, is employed for oxidation of thiols to disulfides and alcohols to aldehydes

• Serves as a reagent for regio- and stereo-selective nitration of various aromatic, aliphatic, and heteroaromatic olefins, providing nitroolefins with excellent E-selectivity

Research Findings on Thermal Decomposition and Catalytic Behavior

Polymer Matrix Interactions

Recent research has investigated the behavior of Iron(III) nitrate nonahydrate when incorporated into polymer matrices, specifically poly(vinylidene difluoride). These studies have revealed interesting catalytic properties and decomposition pathways.

Catalytic Decomposition of Nitrogen Dioxide

When Iron(III) nitrate nonahydrate is doped into poly(vinylidene difluoride), it catalyzes the decomposition of nitrogen dioxide (NO₂). This catalytic activity has been examined using Mössbauer spectroscopy, which revealed that very little of the expected nitrogen dioxide product was observed during thermal decomposition.

Active Catalytic Site and Mechanism

The research identified Fe(OH)₃ in the polymer matrix as the active site for catalysis. Unexpectedly, this Fe³⁺ species was reduced to Fe(OH)₂ during the reaction process. Thermodynamic calculations confirmed that the reduction of Fe³⁺ becomes exergonic (energy-releasing) at sufficiently high temperatures.

Role of the Polymer Matrix

The polymer matrix plays a crucial role in this catalytic process by inhibiting the transport of gas-phase products, which allows them to interact more extensively with the Fe(OH)₃ catalyst sites doped within the polymer. This creates a unique reaction environment that enhances the catalytic decomposition of NO₂.

Physical and Chemical Characteristics in Detail

Deliquescent Nature

Iron(III) nitrate nonahydrate is a deliquescent substance, meaning it readily attracts and absorbs water molecules from the surrounding environment through either adsorption or absorption processes. This property explains why the compound most commonly exists in its nonahydrate form, Fe(NO₃)₃·9H₂O, rather than its anhydrous state.

Color Transformations

The compound exhibits interesting color transformations depending on its state:

• Crystalline form: Appears as colourless to pale violet particles

• Dissolved state: Turns yellow as a result of hydrolysis reactions in solution

• Aqueous form: Ranges from faint yellow to colorless

These color changes provide visual indicators of the compound's state and can be useful in monitoring reactions involving this substance.

Chemical Reactivity

Iron(III) nitrate nonahydrate participates in various chemical reactions that highlight its versatility as a reagent:

• Acts as a source of Fe³⁺ ions for numerous chemical processes

• Functions as an oxidizing agent in organic synthesis

• Serves as a precursor for iron oxide nanoparticles and other iron-containing materials

• Participates in catalytic cycles where it may undergo reduction to Fe²⁺ and subsequent reoxidation